Cas no 1805125-40-9 (3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine)

3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine is a halogenated nitropyridine derivative with a reactive chloromethyl group and a difluoromethyl substituent, making it a versatile intermediate in organic synthesis. The presence of both electron-withdrawing (nitro, difluoromethyl) and reactive (chloromethyl) groups enables its use in nucleophilic substitution reactions, cross-coupling, and heterocyclic derivatization. The difluoromethyl moiety enhances metabolic stability in pharmaceutical applications, while the nitropyridine scaffold facilitates further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, agrochemicals, and materials science. Its structural features allow precise modifications, supporting the synthesis of complex target molecules with tailored properties.
3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine structure
1805125-40-9 structure
Product Name:3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine
CAS No:1805125-40-9
MF:C8H7ClF2N2O2
MW:236.603187799454
CID:4897212
Update Time:2025-05-28

3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

    • 3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine
    • Inchi: 1S/C8H7ClF2N2O2/c1-4-5(2-9)7(8(10)11)6(3-12-4)13(14)15/h3,8H,2H2,1H3
    • InChI Key: FGXMOTAAEVWYPG-UHFFFAOYSA-N
    • SMILES: ClCC1C(C)=NC=C(C=1C(F)F)[N+](=O)[O-]

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 237
  • XLogP3: 2.1
  • Topological Polar Surface Area: 58.7

3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029018255-250mg
3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine
1805125-40-9 95%
250mg
$970.20 2022-04-01
Alichem
A029018255-500mg
3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine
1805125-40-9 95%
500mg
$1,802.95 2022-04-01
Alichem
A029018255-1g
3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine
1805125-40-9 95%
1g
$3,039.75 2022-04-01

3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine Related Literature

Additional information on 3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine

Comprehensive Overview of 3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine (CAS No. 1805125-40-9)

3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine (CAS No. 1805125-40-9) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a chloromethyl group at the 3-position, a difluoromethyl group at the 4-position, and a nitro group at the 5-position, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C8H7ClF2N2O2, reflects its potential for diverse applications, particularly in drug discovery and material science.

The growing interest in fluorinated compounds and nitroaromatics has positioned 3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine as a key subject of study. Researchers are exploring its role in medicinal chemistry, where fluorinated pyridines are increasingly used to enhance drug bioavailability and metabolic stability. Additionally, the compound's nitro group offers opportunities for further functionalization, aligning with trends in click chemistry and catalysis. These attributes make it a valuable candidate for addressing challenges in targeted drug delivery and sustainable agriculture.

From a synthetic perspective, CAS No. 1805125-40-9 is often utilized in cross-coupling reactions and nucleophilic substitutions, owing to its reactive chloromethyl and difluoromethyl moieties. Recent publications highlight its use in constructing heterocyclic scaffolds, which are pivotal in developing kinase inhibitors and antimicrobial agents. The compound's stability under various conditions also makes it suitable for high-throughput screening and combinatorial chemistry, meeting the demands of modern drug discovery pipelines.

Environmental and regulatory considerations are equally important when discussing 3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine. As industries shift toward green chemistry, researchers are investigating eco-friendly synthesis routes for this compound. Its potential applications in biodegradable materials and renewable energy storage systems further underscore its relevance. Moreover, advancements in computational chemistry have enabled precise modeling of its interactions, aiding in the design of safer and more efficient derivatives.

In conclusion, 3-(Chloromethyl)-4-(difluoromethyl)-2-methyl-5-nitropyridine (CAS No. 1805125-40-9) represents a multifaceted compound with broad utility across scientific disciplines. Its structural features align with contemporary research priorities, including precision medicine, sustainable synthesis, and advanced material development. As innovation continues, this compound is poised to play a pivotal role in addressing global challenges in health and technology.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.